Cas no 649727-22-0 (1H-Pyrrole-3-carboxylic acid, 1-(1-isoquinolinyl)-4-methyl-, methyl ester)
649727-22-0 structure
Product Name:1H-Pyrrole-3-carboxylic acid, 1-(1-isoquinolinyl)-4-methyl-, methyl ester
CAS No:649727-22-0
MF:C16H14N2O2
MW:266.294563770294
CID:410499
PubChem ID:22024933
Update Time:2025-04-19
1H-Pyrrole-3-carboxylic acid, 1-(1-isoquinolinyl)-4-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carboxylic acid, 1-(1-isoquinolinyl)-4-methyl-, methyl ester
- methyl 1-isoquinolin-1-yl-4-methylpyrrole-3-carboxylate
- DTXSID50621668
- SCHEMBL6082703
- YWQYXXWENTWSTI-UHFFFAOYSA-N
- 1-(isoquinol-1-yl)-3-methoxycarbonyl-4-methyl-1H-pyrrole
- Methyl 1-(isoquinolin-1-yl)-4-methyl-1H-pyrrole-3-carboxylate
- 649727-22-0
-
- Inchi: 1S/C16H14N2O2/c1-11-9-18(10-14(11)16(19)20-2)15-13-6-4-3-5-12(13)7-8-17-15/h3-10H,1-2H3
- InChI Key: YWQYXXWENTWSTI-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CN(C=C1C)C1C2C=CC=CC=2C=CN=1)=O
Computed Properties
- Exact Mass: 266.10562
- Monoisotopic Mass: 266.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12
1H-Pyrrole-3-carboxylic acid, 1-(1-isoquinolinyl)-4-methyl-, methyl ester Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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